1'-{[(4-acetylphenyl)amino]carbonothioyl}-1,4'-bipiperidine-4'-carboxamide

• IUPAC Name: 1-[(4-acetylphenyl)carbamothioyl]-4-piperidin-1-ylpiperidine-4-carboxamide
• InChI: InChI=1S/C20H28N4O2S/c1-15(25)16-5-7-17(8-6-16)22-19(27)23-13-9-20(10-14-23,18(21)26)24-11-3-2-4-12-24/h5-8H,2-4,9-14H2,1H3,(H2,21,26)(H,22,27)
• InChI Key: GQYPKYIFPONLHF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=S)N2CCC(CC2)(C(=O)N)N3CCCCC3
• Molecular Formula: C20H28N4O2S
• Molecular Weight: 388.5 g/mol

Description

1'-{[(4-acetylphenyl)amino]carbonothioyl}-1,4'-bipiperidine-4'-carboxamide is a useful research compound. Its molecular formula is C20H28N4O2S and its molecular weight is 388.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 388.19329732 g/mol and the complexity rating of the compound is 560. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Peptides

Carboxamide functions, including those related to the compound , are crucial in peptide synthesis. They can be protected during the synthesis process to prevent unwanted reactions, making them highly valuable in developing peptide-based materials and drugs. For example, the protection of carboxamide functions by the trityl residue has been applied in peptide synthesis, showcasing the versatility of carboxamide derivatives in complex organic syntheses (Sieber & Riniker, 1991).

Crystal Structure and DFT Studies

The structural analysis of compounds similar to "1'-{[(4-acetylphenyl)amino]carbonothioyl}-1,4'-bipiperidine-4'-carboxamide" provides insights into their potential applications. For instance, the crystal structure and Hirshfeld surface analysis, along with density functional theory (DFT) studies, have been used to explore the properties of related compounds. These studies aid in understanding the electronic structure and potential reactivity of such molecules (Polo-Cuadrado et al., 2021).

Nootropic Agents

The synthesis of novel compounds with potential nootropic (cognitive-enhancing) effects illustrates the application of complex carboxamides in medicinal chemistry. By manipulating the structure of related compounds, researchers can develop new molecules with potential benefits for enhancing cognitive functions (Valenta et al., 1994).

Catalysis and Polymer Chemistry

Carboxamide derivatives play a significant role in catalysis and the development of new materials, such as polymers. Their unique reactivity patterns enable the synthesis of highly specialized polymers with potential applications in technology and materials science. For instance, alkoxycarbonylpiperidines have been explored as N-nucleophiles in the palladium-catalyzed aminocarbonylation, demonstrating the utility of carboxamide derivatives in complex catalytic processes (Takács et al., 2014).

Material Science Applications

The use of carboxamide derivatives extends to material science, where they contribute to the development of novel materials with unique properties. For example, poly(amido-amine)s carrying primary amino groups as side substituents have been obtained for various applications, including as nonviral vectors for gene delivery and carriers for carboxylated drugs (Malgesini et al., 2003).